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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605

An In-depth Technical Guide to Dimethyl Vinyl Phosphate

Introduction

Dimethyl vinyl phosphate (DMVP), a member of the organophosphonate family, is a versatile
chemical intermediate with significant applications in materials science and medicinal
chemistry. Its unique structure, featuring both a reactive vinyl group and a phosphonate moiety,
allows for a wide range of chemical modifications and polymerizations. This guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and applications of
dimethyl vinyl phosphate, with a focus on its role in the development of novel materials and
potential therapeutic agents.

Chemical Structure and Formula

Dimethyl vinyl phosphate is an organophosphorus compound with a central phosphorus
atom bonded to a vinyl group, two methoxy groups, and a double-bonded oxygen atom.

Molecular Formula: CaHoOsP[1][2]

Linear Formula: CH2=CHPO(OCHs3)2[3][4]

IUPAC Name: 1-dimethoxyphosphorylethene[1][2]

Synonyms: Dimethyl ethenylphosphonate, Vinyl dimethylphosphonate, Vinylphosphonic acid
dimethyl ester[3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b080605?utm_src=pdf-interest
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.smolecule.com/products/s794117
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-vinylphosphonate
https://www.sigmaaldrich.com/KR/ko/product/aldrich/95020
https://www.sigmaaldrich.com/JP/ja/product/aldrich/95020
https://www.smolecule.com/products/s794117
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-vinylphosphonate
https://www.sigmaaldrich.com/KR/ko/product/aldrich/95020
https://www.sigmaaldrich.com/JP/ja/product/aldrich/95020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

e CAS Number: 4645-32-3[1][3][4]

Physicochemical Properties

The physical and chemical properties of dimethyl vinyl phosphate are summarized in the

table below.
Property Value Reference
Molecular Weight 136.09 g/mol [11[2][3]
Appearance Colorless liquid [5]
Boiling Point 197-202 °C [3B1141[5]
Density 1.146 g/mL at 20 °C [31[41[5]

Refractive Index

n20/D 1.430-1.435

[3]4]

Flash Point

98 °C (closed cup)

[3]

Storage Temperature

2-8°C

[3]141(5]

Water Solubility

Fully miscible

[5]

SMILES

COP(=0)(C=C)OC

[11(31[4]

InChl Key

CQCXMYUCNSJISKG-

UHFFFAOYSA-N

[11(31[4]

Experimental Protocols
Synthesis of Dimethyl Vinylphosphonate

A common method for synthesizing dialkyl vinylphosphonates is through the thermal

dissociation of dialkyl 2-acetoxyethanephosphonates.[6]

Protocol:

» Dimethyl 2-acetoxyethanephosphonate is evaporated at 180 °C under reduced pressure

(e.g., 40 mbar).[6]
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e The vapor is passed through a tube reactor heated to a high temperature, typically between
400 and 700 °C, in the absence of a catalyst.[6] For instance, at 550 °C with a nitrogen
carrier gas, the residence time in the reactor is approximately 0.5 seconds.[6]

o The products, dimethyl vinylphosphonate and acetic acid, are then condensed and collected.

[6]

e The resulting mixture can be purified to isolate the dimethyl vinylphosphonate. The starting
material, dimethyl 2-acetoxyethanephosphonate, can be obtained from the reaction of
dimethyl phosphite with vinyl acetate.[6]

Atom Transfer Radical Polymerization (ATRP)

Dimethyl vinyl phosphate and its derivatives can be polymerized using controlled radical
polymerization techniques like ATRP to create polymers with specific properties.

Protocol for ATRP of a Dimethyl Vinyl Phosphate Derivative:

o Atypical ATRP of a vinyl phosphate monomer, such as dimethyl(1-ethoxycarbonyl)vinyl
phosphate (DECVP), involves the use of a copper catalyst system and an initiator.[7]

o For example, the polymerization can be initiated with ethyl 2-bromoisobutyrate in the
presence of a catalyst system like Cu(l) Cl/2 ,2'-bipyridine.[7]

o Faster polymerization rates can be achieved with catalyst systems such as
Cu()CI/N,N,N',N",N"-pentamethyldiethylenetriamine (PMDETA) or Cu(l) Cl/1 ,1,4,7,10,10-
hexamethyltriethylenetetramine (HMTETA).[7]

e The reaction is carried out under an inert atmosphere to prevent oxidation of the copper
catalyst.

e The resulting polymer can be purified to remove the catalyst and any unreacted monomer.
This method allows for the synthesis of polymers with controlled molecular weights and low
polydispersity.[7]

Analytical Method for Organophosphorus Compounds
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Gas chromatography (GC) is a common technique for the analysis of organophosphorus
compounds like dimethyl vinyl phosphate.

Protocol:

e A gas chromatographic system equipped with a Flame Photometric Detector (FPD) is
suitable for the determination of dimethyl methylphosphonate and related compounds in
agueous samples.[8]

» For soil samples, extraction with a solvent like ethyl acetate is performed, followed by drying
and concentration of the extract.[9]

e Aninternal standard, such as triethyl phosphate, can be added before analysis.[9]

e The sample is then injected into the GC, where it is separated on a capillary column (e.g., a
50-m SP2100 glass capillary column).[9]

e The detector provides a sensitive and selective response to phosphorus-containing
compounds, allowing for their quantification.

Biological Activity and Signhaling Pathway Inhibition

Vinyl phosphonates are recognized for their potential as enzyme inhibitors, particularly in
pathways that are essential for microorganisms but absent in animals.[10] For instance,
derivatives of vinyl phosphonic acid have been shown to be potent inhibitors of 3-
dehydroquinate synthase (DHQS), a key enzyme in the shikimate pathway for the biosynthesis
of aromatic amino acids in bacteria and plants.[10]

The following diagram illustrates a simplified representation of the shikimate pathway and the
point of inhibition by vinyl phosphonate analogs.
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Caption: Inhibition of the Shikimate Pathway by a Vinyl Phosphonate Analog.

Applications

Dimethyl vinyl phosphate is a valuable precursor and monomer in various applications:

o Flame Retardants: It can be incorporated into polymers to enhance their flame-retardant
properties.[5][11]

o Adhesives and Coatings: Its derivatives are used in the formulation of adhesives and
coatings.[5]

o Polymer Chemistry: It serves as a monomer for the production of a variety of polymers and
copolymers.[5][11]

» Biomaterials: Modified forms of dimethyl vinyl phosphate have potential applications in
biomaterials, such as in drug delivery systems.[1]

o Chemical Synthesis: The reactivity of its vinyl and phosphonate groups makes it a versatile
building block for the synthesis of other organophosphorus compounds.[1]

Conclusion

Dimethyl vinyl phosphate is a significant organophosphorus compound with a diverse range
of applications stemming from its unique chemical structure. Its utility as a monomer in
polymerization and as a precursor in the synthesis of specialized chemicals, including potential
therapeutic agents, underscores its importance in both industrial and research settings. The
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methodologies for its synthesis and analysis are well-established, and ongoing research
continues to explore new applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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